Cas no 1174645-56-7 (3,8-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrazine)

• Product Name: 3,8-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrazine
• CAS No: 1174645-56-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1100576
• PubChem ID: 66846858
• Update Time: 2025-10-29

3,8-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3,8-dimethyl-Imidazo[1,2-a]pyrazine
• 3,8-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrazine
• 3,8-Dimethyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine
• AKOS026742362
• SCHEMBL929678
• KZZOWPWALYLMAX-UHFFFAOYSA-N
• DB-413303
• 1174645-56-7
• EN300-178522
• 3,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine
• 5,6,7,8-Tetrahydro-3,8-dimethylimidazo[1,2-a]pyrazine

• Inchi： 1S/C8H13N3/c1-6-5-10-8-7(2)9-3-4-11(6)8/h5,7,9H,3-4H2,1-2H3
• InChI Key： KZZOWPWALYLMAX-UHFFFAOYSA-N
• SMILES： N12C(C)=CN=C1C(C)NCC2

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 3,8-dimethyl-5H,6H,7H,8H-imidazo1,2-apyrazine

3,8-Dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine (CAS 1174645-56-7): A Versatile Heterocyclic Compound with Emerging Applications

The 3,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine (CAS 1174645-56-7) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in pharmaceutical and material science research. This bicyclic structure combines the features of both imidazole and pyrazine rings, creating a unique molecular scaffold with diverse potential applications.

Chemically classified as a fused bicyclic system, this compound exhibits remarkable stability and tunable properties that make it valuable for various scientific applications. The presence of two methyl groups at positions 3 and 8 enhances its lipophilicity and influences its electronic properties, which is particularly important for biological activity modulation. Researchers have shown growing interest in imidazo[1,2-a]pyrazine derivatives due to their structural similarity to purine bases, making them potential candidates for drug discovery programs.

Recent studies highlight the potential of 3,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular framework serves as an excellent starting point for structure-activity relationship (SAR) studies, allowing medicinal chemists to explore various substitutions while maintaining the core pharmacophore. The compound's hydrogen bond acceptor and donor capabilities contribute to its ability to interact with biological targets, a feature that has attracted attention in computer-aided drug design.

In material science applications, the imidazo[1,2-a]pyrazine core demonstrates interesting photophysical properties that could be exploited in organic electronics. The conjugated system and nitrogen-rich structure make it a potential candidate for developing novel organic semiconductors or fluorescent markers. Researchers are particularly interested in how the 3,8-dimethyl substitution pattern affects the compound's electronic properties and intermolecular interactions in solid-state applications.

The synthesis of CAS 1174645-56-7 typically involves multi-step organic reactions starting from commercially available pyrazine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Analytical characterization of this compound commonly employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which provide detailed information about its molecular structure and purity.

From a commercial perspective, the market for imidazo[1,2-a]pyrazine derivatives has shown steady growth, driven by pharmaceutical research and specialty chemical applications. The 3,8-dimethyl variant has become increasingly available from specialty chemical suppliers, with both research-grade and bulk quantities becoming more accessible to meet growing demand. Current pricing trends reflect its status as a valuable building block in medicinal chemistry.

Storage and handling of 3,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material in powder form. The compound typically shows good stability at room temperature when protected from moisture and light, making it convenient for laboratory use.

Recent patent literature reveals growing intellectual property activity surrounding imidazo[1,2-a]pyrazine derivatives, particularly in therapeutic applications. The 3,8-dimethyl substitution pattern appears in several patent claims as a privileged structure for various biological targets. This intellectual property landscape suggests continued commercial interest and potential for future development of this chemical class.

Environmental and regulatory considerations for CAS 1174645-56-7 align with standard practices for research chemicals. While comprehensive ecotoxicological data may be limited for this specific compound, its structural features suggest it would be subject to standard biodegradation pathways for nitrogen-containing heterocycles. Researchers should consult current regulations regarding its use and disposal in their specific jurisdictions.

Future research directions for 3,8-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine likely include expanded investigations into its biological activities and material properties. The compound's versatility makes it a promising candidate for development in multiple areas, from pharmaceutical intermediates to functional materials. As synthetic methodologies continue to advance, we can expect to see more efficient routes to this and related imidazo[1,2-a]pyrazine derivatives with diverse substitution patterns.

For researchers seeking alternatives or related structures, the imidazo[1,2-a]pyrazine family offers numerous possibilities with varying substitution patterns that can be explored for specific applications. The 3,8-dimethyl variant serves as an excellent reference point for understanding structure-property relationships within this important class of heterocyclic compounds.